Cas no 2172166-96-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid
• CAS No: 2172166-96-8
• MF: C₂₄H₂₃F₃N₂O₆
• MW: 492.444437265396
• CID: 6141446
• PubChem ID: 165822817
• Update Time: 2025-08-05

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid
• 2172166-96-8
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]oxolane-3-carboxylic acid
• EN300-1528493

• Inchi： 1S/C24H23F3N2O6/c25-24(26,27)20(9-21(30)28-19-12-34-10-18(19)22(31)32)29-23(33)35-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-20H,9-12H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NXWJGNIJDCMKOH-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC1COCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 492.15082094g/mol
• Monoisotopic Mass: 492.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid (CAS: 2172166-96-8)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid (CAS: 2172166-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorobutyl and oxolane-carboxylic acid moieties, has shown promising potential in various therapeutic applications, including drug delivery systems and enzyme inhibition studies. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in peptide synthesis and bioconjugation strategies.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthesis route that reduces byproduct formation and improves scalability. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve a purity of over 98%, as confirmed by HPLC and mass spectrometry. This advancement is critical for large-scale production and subsequent preclinical evaluations.

In addition to its synthetic improvements, the biological activity of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid has been explored in the context of targeted drug delivery. A study published in Bioconjugate Chemistry demonstrated its efficacy as a linker molecule in antibody-drug conjugates (ADCs). The trifluorobutyl group was found to enhance the stability of the conjugate in serum, while the oxolane-carboxylic acid moiety facilitated controlled release of the payload under acidic conditions, such as those found in tumor microenvironments.

Another significant application of this compound lies in its role as an inhibitor of specific enzymes involved in inflammatory pathways. Research conducted at a leading pharmaceutical institute revealed that derivatives of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. This finding opens new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the current body of research underscores the versatility and potential of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid as a valuable tool in medicinal chemistry and drug development.

In conclusion, the recent advancements in the synthesis and application of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxolane-3-carboxylic acid highlight its growing importance in the chemical biology and pharmaceutical fields. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for innovative treatments in areas such as oncology and inflammation.